1-(2-cyclopropyl-4-fluorophenyl)methanamine hydrochloride
Overview
Description
1-(2-cyclopropyl-4-fluorophenyl)methanamine hydrochloride is a chemical compound with the molecular formula C10H12FN · HCl and a molecular weight of 201.67 g/mol . This compound is known for its unique structure, which includes a cyclopropyl group and a fluorophenyl group, making it a subject of interest in various scientific research fields.
Preparation Methods
The synthesis of 1-(2-cyclopropyl-4-fluorophenyl)methanamine hydrochloride typically involves the reaction of 2-cyclopropyl-4-fluorobenzaldehyde with an appropriate amine under controlled conditions. The reaction is usually carried out in the presence of a reducing agent to form the desired amine . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity.
Chemical Reactions Analysis
1-(2-cyclopropyl-4-fluorophenyl)methanamine hydrochloride undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.
The major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
1-(2-cyclopropyl-4-fluorophenyl)methanamine hydrochloride has several scientific research applications, including:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound is studied for its potential biological activities, including its interaction with various biological targets.
Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.
Industry: It is used in the production of various chemical products and intermediates.
Mechanism of Action
The mechanism of action of 1-(2-cyclopropyl-4-fluorophenyl)methanamine hydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved are still under investigation .
Comparison with Similar Compounds
1-(2-cyclopropyl-4-fluorophenyl)methanamine hydrochloride can be compared with other similar compounds, such as:
(1-(4-Fluorophenyl)cyclopropyl)methanamine hydrochloride: This compound has a similar structure but lacks the cyclopropyl group.
(2-chlorophenyl)(4-fluorophenyl)methanamine hydrochloride: This compound has a chlorophenyl group instead of a cyclopropyl group.
The uniqueness of this compound lies in its specific structural features, which confer distinct chemical and biological properties.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2-cyclopropyl-4-fluorophenyl)methanamine hydrochloride involves the reaction of 2-cyclopropyl-4-fluorobenzaldehyde with methylamine followed by reduction of the resulting imine to the corresponding amine.", "Starting Materials": [ "2-cyclopropyl-4-fluorobenzaldehyde", "Methylamine", "Hydrogen gas", "Palladium on carbon", "Hydrochloric acid", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "Step 1: Dissolve 2-cyclopropyl-4-fluorobenzaldehyde (1.0 equiv) in ethanol and add methylamine (1.2 equiv) dropwise with stirring at room temperature.", "Step 2: Heat the reaction mixture at reflux for 24 hours.", "Step 3: Cool the reaction mixture to room temperature and add sodium hydroxide solution to adjust the pH to 10.", "Step 4: Extract the product with ethyl acetate and dry over anhydrous sodium sulfate.", "Step 5: Concentrate the organic layer under reduced pressure to obtain the crude amine.", "Step 6: Dissolve the crude amine in ethanol and add hydrogen gas (1 atm) and palladium on carbon (10% w/w) as a catalyst.", "Step 7: Stir the reaction mixture at room temperature for 24 hours under hydrogen atmosphere.", "Step 8: Filter the reaction mixture to remove the catalyst and concentrate the filtrate under reduced pressure to obtain the desired product as a hydrochloride salt." ] } | |
CAS No. |
2624137-89-7 |
Molecular Formula |
C10H13ClFN |
Molecular Weight |
201.7 |
Purity |
95 |
Origin of Product |
United States |
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